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For Researchers, Scientists, and Drug Development Professionals

Introduction

Rediocide C is a naturally occurring daphnane-type diterpenoid orthoester isolated from the
plant Trigonostemon reidioides.[1] This complex molecule has garnered significant interest
within the scientific community due to its potent biological activities, including insecticidal, anti-
mycobacterial, and anti-HIV properties. This technical guide provides a comprehensive
overview of the known physical and chemical properties of Rediocide C, intended to support
research and development efforts.

Chemical Identity and Structure

Rediocide C is classified as a daphnane-type diterpenoid, characterized by a complex fused
ring system. Its chemical structure was elucidated through spectroscopic techniques, primarily
Nuclear Magnetic Resonance (NMR) and mass spectrometry.

Table 1: Chemical Identification of Rediocide C
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Identifier Value Source
Molecular Formula C46H54013 [2]
Molecular Weight 814.9 g/mol [2]
CAS Number 677277-98-4 2]
Chemical Class (E;?tif;r;:;-type Diterpenoid [1]

Physical Properties

Quantitative data on the physical properties of Rediocide C are limited in publicly available
literature. However, some key characteristics have been reported.

Table 2: Physical Properties of Rediocide C
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Property Value Experimental Protocol

A standard method for
determining the melting point
of a crystalline solid involves
using a melting point
apparatus. A small, powdered
sample is packed into a
capillary tube and heated at a
Melting Point Not reported controlled rate. The
temperature range from the
onset of melting to complete
liquefaction is recorded. For an
accurate determination, a slow
heating rate (e.g., 1-2 °C/min)
is crucial in the vicinity of the

expected melting point.

Due to its high molecular
weight and complex structure,
Rediocide C is expected to
have a very high boiling point
and would likely decompose
before boiling under

Boiling Point Not reported atmospheric pressure.
Experimental determination
would require specialized
techniques such as vacuum
distillation, which is not
commonly performed for such

non-volatile compounds.
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This value is a calculated
density and has not been
experimentally verified in the
Density 1.45 + 0.1 g/cm3 (calculated) available literature.
Experimental determination for
a solid would typically involve

methods like gas pycnometry.

Solubility is typically
determined by adding a known
amount of the solute
(Rediocide C) to a known
) volume of the solvent at a
Soluble in Chloroform, N
B ] specific temperature. The
Solubility Dichloromethane, Ethyl

mixture is agitated until
Acetate, DMSO, and Acetone.

equilibrium is reached, and the
concentration of the dissolved
solute is measured, often
using spectroscopic methods
like UV-Vis or HPLC.

Not explicitly reported, but ] ) ) N
) ) Visual inspection of the purified
Appearance likely a crystalline or
) compound.
amorphous solid.

Chemical Properties and Reactivity

As a daphnane-type diterpenoid orthoester, Rediocide C possesses a complex and reactive
chemical structure.

Table 3: Chemical Properties and Stability of Rediocide C
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Experimental Protocol for

Property Description
Assessment
Stability studies typically
involve storing the compound
under controlled conditions
(temperature, humidity, light)
Can be stored at 2-8°C for up for extended periods. The
to 24 months. In solution (e.g., purity and degradation of the
Sabilt in DMSO), it is recommended compound are monitored at
abili
Y to store in aliquots at -20°C for ~ regular intervals using
up to two weeks to maintain analytical techniques like High-
stability. Performance Liquid
Chromatography (HPLC) to
quantify the parent compound
and identify any degradation
products.
The orthoester functional o
) ) Reactivity can be assessed by
group is susceptible to o o
) o subjecting Rediocide C to
hydrolysis under acidic ] N
B ) various conditions (e.g.,
conditions. The ester linkages ]
) different pH values,
are also prone to hydrolysis
o _ temperatures,
o under both acidic and basic o ]
Reactivity oxidizing/reducing agents) and

conditions. The molecule
contains multiple
stereocenters, and
epimerization at certain
positions could occur under

specific conditions.

monitoring the reaction
progress using techniques like
NMR, LC-MS, or GC-MS to
identify reaction products and

determine reaction kinetics.

Experimental Protocols
Isolation of Rediocide C from Trigonostemon reidioides

While a detailed, step-by-step protocol for the isolation of Rediocide C is not available in a
single source, the general procedure involves solvent extraction of the plant material followed
by chromatographic separation.
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Workflow for Isolation:

Dried and powdered roots of
Trigonostemon reidioides

:

Solvent Extraction
(e.g., with methanol or hexane)

Crude Extract

Solvent Partitioning
(e.g., hexane/methanol)
Golar and Non-polar Fractions)
Column Chromatography
(e.g., Silica Gel)
(Semi-pure Fractions)
(Preparative HPLC)

Click to download full resolution via product page
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Caption: General workflow for the isolation of Rediocide C.
Methodology:

o Extraction: The dried and powdered roots of Trigonostemon reidioides are subjected to
extraction with an organic solvent like methanol or hexane.

o Fractionation: The resulting crude extract is then partitioned between immiscible solvents
(e.g., hexane and methanol) to separate compounds based on their polarity.

o Chromatography: The fractions are further purified using various chromatographic
techniques, such as column chromatography on silica gel.

 Final Purification: Final purification to obtain pure Rediocide C is typically achieved using
preparative High-Performance Liquid Chromatography (HPLC).

Biological Activity and Potential Mechanisms of
Action

Rediocide C has demonstrated significant biological activities, which are areas of active
research.

Insecticidal Activity

Rediocide C exhibits potent insecticidal properties. While the precise molecular mechanism for
Rediocide C has not been fully elucidated, daphnane diterpenoids are known to be
neurotoxins in insects.

Hypothesized Mechanism of Insecticidal Action:

Binds to Insect Neuronal Disruption of . . l ) .
C)—> lon Channels/Receptors Membrane Potential Altered Neural Signaling (Paraly&s)—»@

Click to download full resolution via product page

Caption: Hypothesized insecticidal mechanism of Rediocide C.
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Anti-mycobacterial Activity

Rediocide C has shown activity against Mycobacterium tuberculosis. The mechanism of action
for terpenoids against mycobacteria is often attributed to the disruption of the bacterial cell
membrane.

Postulated Anti-mycobacterial Mechanism:

argets

(Mycobacterial Cell Membrane)
Interaction with
Membrane Components
Increased Membrane
Permeability
Disruption of Cellular
Homeostasis

Click to download full resolution via product page

Caption: Postulated anti-mycobacterial mechanism of Rediocide C.

Conclusion
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Rediocide C is a structurally complex natural product with significant therapeutic and
agrochemical potential. While its basic chemical and physical properties have been outlined,
further research is required to fully characterize this molecule. Specifically, detailed
experimental determination of its physical constants and a deeper understanding of its
molecular mechanisms of action will be crucial for its future development and application. This
guide serves as a foundational resource for scientists and researchers dedicated to advancing
the study of Rediocide C.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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